Cas no 75543-73-6 (3-Phenylpropane-1,2-diamine)

• Product Name: 3-Phenylpropane-1,2-diamine
• CAS No: 75543-73-6
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 558986
• PubChem ID: 413434
• Update Time: 2025-10-21

3-Phenylpropane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine, 3-phenyl-
• 1-Benzyl-1,2-ethanediamine
• 3-Phenyl-1,2-propanediamine
• Z425861056
• AB65391
• CXFFQOZYXJHZNJ-UHFFFAOYSA-N
• FT-0673820
• N14385
• 3-phenylpropane-1,2-diamine
• 3-Phenyl-1,2-diaminopropane
• 1,2-diamino-3-phenylpropane
• AB14684
• SCHEMBL137074
• 3-phenyl-1,2-diamino-propane
• AKOS008132088
• phenylmethyl-1,2-ethanediamine
• 1,2-Propanediamine, 3-phenyl-
• EN300-56003
• 1-benzyl-ethylenediamine
• J-500957
• AB70797
• 75543-73-6
• FT-0604652
• (S)-3-Phenyl-1,2-propanediamine
• DB-336946
• DB-056877
• (S)-3-phenylpropane-1,2-diamine
• 3-Phenylpropane-1,2-diamine

• Inchi： 1S/C9H14N2/c10-7-9(11)6-8-4-2-1-3-5-8/h1-5,9H,6-7,10-11H2
• InChI Key： CXFFQOZYXJHZNJ-UHFFFAOYSA-N
• SMILES： NC(CN)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 150.116
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52Ų

Additional information on 3-Phenylpropane-1,2-diamine

Recent Advances in the Study of 3-Phenylpropane-1,2-diamine (CAS: 75543-73-6) in Chemical Biology and Pharmaceutical Research

3-Phenylpropane-1,2-diamine (CAS: 75543-73-6) is a chiral diamine compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in the synthesis of various bioactive molecules, including ligands for asymmetric catalysis, chelating agents, and potential drug candidates. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of oncology and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-Phenylpropane-1,2-diamine as a scaffold for designing selective kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study highlighted the compound's ability to form stable interactions with the ATP-binding site of these kinases, offering a promising avenue for targeted cancer therapies.

In the realm of neurodegenerative disease research, a team from MIT reported in Nature Chemical Biology (2024) that 3-Phenylpropane-1,2-diamine derivatives could effectively modulate tau protein aggregation, a key pathological feature of Alzheimer's disease. The study utilized advanced molecular dynamics simulations coupled with in vitro assays to identify optimal structural modifications that enhanced blood-brain barrier penetration while maintaining therapeutic efficacy.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient enantioselective synthesis routes for 3-Phenylpropane-1,2-diamine. A 2024 publication in Angewandte Chemie described a novel biocatalytic approach using engineered aminotransferases that achieved >99% enantiomeric excess with significantly improved yields compared to traditional chemical methods. This breakthrough has important implications for the large-scale production of optically pure diamine derivatives for pharmaceutical applications.

The compound's metal-chelating properties have also been explored in diagnostic applications. A recent study in Chemical Communications (2024) demonstrated that 3-Phenylpropane-1,2-diamine-based ligands could form stable complexes with gadolinium(III), showing potential as contrast agents for magnetic resonance imaging (MRI). These complexes exhibited improved relaxivity and lower toxicity compared to current clinical standards.

Looking forward, researchers anticipate that 3-Phenylpropane-1,2-diamine will continue to play a pivotal role in drug discovery and chemical biology. Current challenges include optimizing the pharmacokinetic properties of its derivatives and developing more sustainable synthetic routes. Ongoing clinical trials with several diamine-based compounds suggest that this scaffold may yield new therapeutic agents in the coming years, particularly in precision medicine approaches for complex diseases.